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Get Quote

Information on Glycidol-d5

Here is the available key information for the Glycidol-d5 standard, which is often a starting point for such a

comparative analysis [1].

Property Description

CAS Number 1246819-20-4 [1]

Alternate Names 2-Oxiranemethanol-d5 [1]

Molecular Formula C₃HD₅O₂ [1]

Molecular Weight 79.11 g/mol [1]

Primary
Application

Serves as an internal standard for quantitative analysis using GC-MS and NMR
[1].

Price (Example) $265.00 / 5 mg [1]
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While a direct comparison guide is not available, recent research highlights methodologies relevant to using

Glycidol-d5. One study developed a method for determining glycidyl esters (GEs) in edible oils, with the

following performance for glycidol [2]:

Limit of Detection (LOD): 0.02 mg/kg [2]

Limit of Quantification (LOQ): 0.1 mg/kg [2]

This method uses enzymatic hydrolysis with Candida rugosa lipase and a modified QuEChERS sample

preparation to directly detect glycidol, aiming to avoid side reactions from traditional alkaline hydrolysis or

halogenation steps [2]. The general workflow of this approach is outlined below:

Edible Oil Sample

Enzymatic Hydrolysis
(Candida rugosa lipase)

Sample Preparation
(Modified QuEChERS)

Analysis

Direct GC-MS Analysis
(For Glycidol)

Derivatization then GC-MS
(For 3-MCPD)

Quantification of Glycidol Quantification of 3-MCPD
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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